Ethyl pentanimidate
Overview
Description
Synthesis Analysis
The synthesis of ethyl pentanimidate typically involves the reaction of an amine (such as pentylamine) with ethyl chloroformate. The reaction proceeds through nucleophilic substitution, resulting in the formation of the desired compound. Detailed synthetic pathways and conditions can be found in relevant literature .
Scientific Research Applications
Antibacterial and Anti-inflammatory Applications
Ethyl pentanimidate and its derivatives have been explored for their potential in medical and biological applications, particularly focusing on their antibacterial and anti-inflammatory properties. For instance, the research by Yff et al. (2002) on Pentanisia prunelloides, which potentially contains this compound derivatives, revealed significant antibacterial activity against both Gram-positive and Gram-negative bacteria, alongside notable anti-inflammatory effects. This study underscores the potential of this compound derivatives in treating bacterial infections and inflammation (Yff et al., 2002).
Synthesis and Chemical Applications
In the realm of chemical synthesis, this compound plays a pivotal role. Srinivas et al. (2004) developed a rapid and efficient procedure for synthesizing 2-Butyl-5-Chloro-3H-Imidazole-4-Carboxaldehyde, where the preparation of mthis compound, a close derivative, was a crucial step. This highlights the importance of this compound in synthesizing complex chemical compounds, potentially for pharmaceutical and industrial applications (Srinivas et al., 2004).
Potential in Anesthetic and Analgesic Formulations
This compound derivatives have also been investigated in anesthetic and analgesic formulations. For instance, remifentanil, a derivative, has been studied for its effects in combination with other anesthetic agents. A study by Wilhelm et al. (2002) showed that remifentanil could effectively reduce the amounts of propofol, thiopental, or etomidate required for anesthesia induction, indicating its potential utility in anesthetic practices (Wilhelm et al., 2002).
Implications in Alcohol Analysis and Food Control
In food and beverage control, this compound derivatives are used as standards or markers in analytical procedures. Charapitsa et al. (2021) utilized ethyl alcohol, a derivative, as an internal standard for determining volatile compounds in alcoholic beverages. This demonstrates the chemical’s relevance in ensuring quality and safety in the food and beverage industry (Charapitsa et al., 2021).
properties
IUPAC Name |
ethyl pentanimidate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO/c1-3-5-6-7(8)9-4-2/h8H,3-6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKSUEQRNXOAPPK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=N)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70484237 | |
Record name | ethyl valerimidate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70484237 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
999-09-7 | |
Record name | ethyl valerimidate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70484237 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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